Cas no 619-01-2 (2-Methyl-5-(prop-1-en-2-yl)cyclohexanol)

• Product name: 2-Methyl-5-(prop-1-en-2-yl)cyclohexanol
• CAS No: 619-01-2
• MF: C₁₀H₁₈O
• MW: 154.24932
• CID: 506141

2-Methyl-5-(prop-1-en-2-yl)cyclohexanol Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(prop-1-en-2-yl)cyclohexanol
• Cyclohexanol,2-methyl-5-(1-methylethenyl)-
• Dihydrocarveol
• 1,6-Dihydrocarveol
• 2-Methyl-5-(1-methylethenyl)cyclohexanol
• 5-Isopropenyl-2-methylcyclohexanol
• 6-Methyl-3-isopropenylcyclohexanol
• 8-p-Menthen-2-ol
• Dihydrocarveol (Isomer 1)
• Dihydrocarveol (Isomer 2)
• Dihydrocarveol (Isomer 3)
• p-Menth-8-en-2-ol
• 6-methyl-3-isopropylcyclohexanol

• Inchi： 1S/C10H18O/c1-7(2)9-5-4-8(3)10(11)6-9/h8-11H,1,4-6H2,2-3H3
• InChI Key： KRCZYMFUWVJCLI-UHFFFAOYSA-N
• SMILES： C=C(C)C1CCC(C)C(C1)O

Computed Properties

• Exact Mass: 154.135765g/mol
• Surface Charge: 0
• XLogP3: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 154.135765g/mol
• Monoisotopic Mass: 154.135765g/mol
• Topological Polar Surface Area: 20.2Ų
• Heavy Atom Count: 11
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Color/Form: Colorless to light yellow viscous liquid
• Density: 0.926 g/mL at 25 °C(lit.)
• Boiling Point: 224-225 °C(lit.)
• Flash Point: 197 °F
• Refractive Index: n20/D 1.479
• PSA: 20.23
• LogP: 2.35960
• FEMA: 2379
• Vapor Pressure: 0.1 mm Hg ( 20 °C)

2-Methyl-5-(prop-1-en-2-yl)cyclohexanol Security Information

• WGK Germany：2
• Hazard Category Code： 38
• RTECS：OT0175150
• Hazardous Material Identification：

Additional information on 2-Methyl-5-(prop-1-en-2-yl)cyclohexanol

Comprehensive Overview of 2-Methyl-5-(prop-1-en-2-yl)cyclohexanol (CAS No. 619-01-2): Properties, Applications, and Industry Insights

2-Methyl-5-(prop-1-en-2-yl)cyclohexanol, identified by its CAS No. 619-01-2, is a versatile organic compound with a unique molecular structure. This cyclohexanol derivative features a methyl group at the 2-position and a prop-1-en-2-yl group at the 5-position, contributing to its distinct chemical and physical properties. The compound is widely studied for its potential applications in fragrance formulations, flavor enhancers, and specialty chemicals. Its structural complexity makes it a subject of interest in organic synthesis and material science research.

The growing demand for sustainable and bio-based chemicals has positioned 2-Methyl-5-(prop-1-en-2-yl)cyclohexanol as a candidate for green chemistry applications. Researchers are exploring its use in renewable fragrance ingredients, aligning with the global shift toward eco-friendly products. Its potential as a natural flavoring agent also aligns with consumer preferences for clean-label ingredients in food and beverages. These trends highlight the compound's relevance in modern industrial applications.

From a technical perspective, CAS No. 619-01-2 exhibits moderate solubility in organic solvents and stability under controlled conditions. Its boiling point, melting point, and molecular weight are critical parameters for formulation scientists. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to characterize its purity and structural integrity. These properties are essential for ensuring consistent performance in end-use applications.

In the cosmetics and personal care industry, 2-Methyl-5-(prop-1-en-2-yl)cyclohexanol is valued for its potential as a fragrance intermediate. Its molecular structure allows for subtle aromatic profiles, making it suitable for premium perfumes and scented products. Manufacturers are increasingly focusing on microencapsulation technologies to enhance its longevity in formulations, addressing consumer demand for long-lasting fragrances.

The compound's role in pharmaceutical research is another area of exploration. While not a direct active ingredient, its derivatives are investigated for their bioactive properties. Recent studies have examined its potential as a chiral building block in asymmetric synthesis, which is crucial for developing enantioselective drugs. This aligns with the pharmaceutical industry's emphasis on precision medicine and targeted therapies.

Market analysts project steady growth for specialty cyclohexanol derivatives, driven by advancements in catalytic synthesis methods. Innovations in heterogeneous catalysis and flow chemistry are improving the cost-efficiency of producing 2-Methyl-5-(prop-1-en-2-yl)cyclohexanol at scale. These developments are particularly relevant for industries prioritizing process optimization and waste reduction.

Quality control remains paramount for CAS No. 619-01-2 suppliers. Rigorous testing for isomeric purity and residual solvents ensures compliance with international standards like IFRA and FDA regulations. The compound's shelf life and storage conditions are frequently addressed in technical datasheets, reflecting industry best practices for chemical stewardship.

Emerging applications in functional materials are expanding the compound's utility. Researchers are investigating its incorporation into polymeric matrices for controlled-release systems, leveraging its structural features. This intersects with the broader trend of smart materials development, where molecular customization plays a pivotal role.

For procurement specialists, understanding the global supply chain dynamics of 2-Methyl-5-(prop-1-en-2-yl)cyclohexanol is essential. Regional production capacities, export regulations, and logistical considerations significantly impact availability and pricing. The compound's classification under HS codes for chemical products facilitates international trade while ensuring regulatory transparency.

Future research directions for CAS No. 619-01-2 include exploring its catalytic hydrogenation pathways and stereoselective modifications. Such studies could unlock new applications in fine chemicals and advanced intermediates. The compound's versatility ensures its continued relevance across multiple scientific and industrial domains.